Cas no 110479-58-8 (Tin ii2,3-naphthalocyanine)

• Product Name: Tin ii2,3-naphthalocyanine
• CAS No: 110479-58-8
• MF: C₄₈H₂₄N₈Sn
• MW: 831.467767715454
• CID: 138595
• PubChem ID: 329767140
• Update Time: 2024-11-03

Tin ii2,3-naphthalocyanine Chemical and Physical Properties

Names and Identifiers

• Tin(II) 2,3-naphthalocyanine
• Tin II 2,3-Naphthalocyanine
• tin naphthalocyanine
• tin(IV) naphthalocyanine dichloride
• Tin(IV)2,3-naphthalocyanine dichloide
• tin-naphthalocyanine
• AKOS015910472
• 110479-58-8
• MFCD00192501
• SnNC
• TIN II 2,3-NAPHTHALOCYANINE ISO 9001：2015 REACH
• Tin ii2,3-naphthalocyanine

• MDL： MFCD00192501
• Inchi： 1S/C48H24N8.Sn/c1-2-10-26-18-34-33(17-25(26)9-1)41-49-42(34)54-44-37-21-29-13-5-6-14-30(29)22-38(37)46(51-44)56-48-40-24-32-16-8-7-15-31(32)23-39(40)47(52-48)55-45-36-20-28-12-4-3-11-27(28)19-35(36)43(50-45)53-41;/h1-24H;/q-2;+2
• InChI Key： SCYVSSHNBKWAKE-UHFFFAOYSA-N
• SMILES： N12[Sn]N3C4N=C5C6C=C7C=CC=CC7=CC=6C(=N5)N=C1C1C=C5C=CC=CC5=CC=1C2=NC1=NC(C2C=C5C=CC=CC5=CC1=2)=NC3=C1C=4C=C2C=CC=CC2=C1 |c:21,37,54,t:4|

Computed Properties

• Exact Mass: 832.11500
• Monoisotopic Mass: 832.114595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 57
• Rotatable Bond Count: 0
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: nothing
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: >400 °C
• PSA: 84.02000
• LogP: 5.69640
• Solubility: Not determined

Tin ii2,3-naphthalocyanine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3146 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• TSCA：No
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes